2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

• IUPAC Name: 2-[2-bromo-4-(trifluoromethyl)phenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• InChI: InChI=1S/C13H15BBrF3O2/c1-11(2)12(3,4)20-14(19-11)9-6-5-8(7-10(9)15)13(16,17)18/h5-7H,1-4H3
• InChI Key: HIHHJOGYDMGBDN-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=C(C=C(C=C2)C(F)(F)F)Br
• Molecular Formula: C13H15BBrF3O2
• Molecular Weight: 350.97 g/mol

Description

2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a high-value boronic ester pinacol ester that serves as a crucial synthetic intermediate in cross-coupling reactions, such as the Suzuki-Miyaura reaction . This compound is particularly valuable in pharmaceutical research and materials science for constructing complex biaryl systems. The presence of both a reactive bromo substituent and a stable boronic ester group on the same aromatic ring, which is further functionalized with a trifluoromethyl group , allows for sequential and selective chemical transformations. The trifluoromethyl group is a key motif in medicinal chemistry due to its ability to enhance a molecule's metabolic stability, lipophilicity, and bioavailability . As a pinacol-protected boronic ester, this reagent offers improved stability and handling compared to its boronic acid counterpart, making it a more convenient building block for multi-step synthetic routes. This product is intended for research applications only and is not for diagnostic, therapeutic, or any other human use.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane typically involves the reaction of 2-bromo-4-(trifluoromethyl)phenylboronic acid with pinacol in the presence of a dehydrating agent. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the boronic ester. The general reaction scheme is as follows:

$$\text{2-Bromo-4-(trifluoromethyl)phenylboronic acid} + \text{Pinacol} \rightarrow \text{2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane}$$2-Bromo-4-(trifluoromethyl)phenylboronic acid+Pinacol→2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up by optimizing the reaction conditions, such as temperature, solvent choice, and reaction time. Continuous flow reactors may be employed to enhance the efficiency and yield of the synthesis process.

Chemical Reactions Analysis

Suzuki-Miyaura Cross-Coupling Reactions

This compound participates in palladium-catalyzed Suzuki-Miyaura couplings to form biaryl structures. A representative reaction involves coupling with benzo[b]thiophen-2-yl-4,4,5,5-tetramethyl-1,3,2-dioxaborolane under the following conditions :

• Catalyst: Pd(OAc)₂ (4 mol%)

• Ligand: SPhos (8 mol%)

• Base: K₃PO₄ (3 equiv)

• Solvent: THF/H₂O (0.25 M)

• Temperature: 90°C

• Time: 24 hours

The reaction proceeds via a standard Suzuki mechanism:

• Oxidative addition: Pd⁰ inserts into the C–Br bond of the boronic ester.

• Transmetalation: The aryl group transfers from boron to palladium.

• Reductive elimination: Pd⁰ regenerates, forming the C–C bond.

Outcome: 3-(Benzo[b]thiophen-2-yl)-5-(trifluoromethyl)phenol is obtained in moderate yield after oxidative workup with H₂O₂ .

Oxidation Reactions

The boronic ester undergoes oxidation to generate phenolic derivatives under specific conditions:

Oxidizing Agent	Conditions	Product
H₂O₂	Acidic or basic aqueous media	2-Bromo-4-(trifluoromethyl)phenol
Transition metal salts (e.g., Cu²⁺)	Protic solvents, 50–80°C	Same as above, with improved selectivity

The trifluoromethyl group stabilizes the intermediate boronate complex, enhancing reaction efficiency.

Halogen Exchange Reactions

The bromine atom at the ortho position is susceptible to nucleophilic aromatic substitution (SNAr) due to electron withdrawal by the trifluoromethyl group. Example transformations include:

Reagent	Conditions	Product
KNH₂	Anhydrous NH₃, −33°C	2-Amino-4-(trifluoromethyl)phenylboronate
NaOMe	MeOH, reflux	2-Methoxy-4-(trifluoromethyl)phenylboronate

These reactions typically require polar aprotic solvents (e.g., DMF) and elevated temperatures.

Functional Group Compatibility

The boronate ester remains stable under most reaction conditions but hydrolyzes in strongly acidic or basic media:

$\text{B–O}_2\text{C}_2(\text{CH}_3)_4 + \text{H}_2\text{O} \xrightarrow{\text{H}^+} \text{Ar–B(OH)}_2 + \text{pinacol}$

This property allows selective deprotection in multi-step syntheses .

Comparative Reactivity in Cross-Couplings

The compound’s performance in Suzuki reactions was compared to analogous boronic esters under standardized conditions :

Substrate	Yield (%)	Reaction Time (h)
2-(2-Bromo-4-(trifluoromethyl)phenyl)-dioxaborolane	72	24
2-(3-Bromophenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	65	30
4-(Trifluoromethoxy)phenylboronic acid	58	36

The trifluoromethyl group enhances electrophilicity, accelerating transmetalation and improving yields .

Mechanistic Insights

• Transmetalation Efficiency: The electron-withdrawing trifluoromethyl group lowers the LUMO energy of the aromatic ring, facilitating boron-to-palladium transfer.

• Steric Effects: The tetramethyl dioxaborolane ring minimizes steric hindrance compared to bulkier pinacol derivatives .

This compound’s unique reactivity profile makes it indispensable in synthesizing fluorinated biaryl scaffolds for pharmaceutical and materials science applications. Its compatibility with diverse reaction conditions and functional groups underscores its versatility in modern organic chemistry.

Scientific Research Applications

Organic Synthesis

Cross-Coupling Reactions

• The compound is particularly valuable in Suzuki-Miyaura cross-coupling reactions , where it acts as a reagent to form biaryl compounds. This reaction is essential in the synthesis of pharmaceuticals and agrochemicals due to its efficiency and versatility.

Mechanism of Action

• The boronic ester functionality allows for the formation of stable complexes with various substrates. This property is exploited in the synthesis of complex organic molecules and intermediates .

Medicinal Chemistry

Pharmaceutical Development

• The presence of the trifluoromethyl group can enhance biological activity by improving binding affinity to enzymes and receptors. Similar compounds have shown promise as pharmaceutical agents , particularly in developing enzyme inhibitors and other biologically active compounds .

Biological Activity

• Although specific data on this compound's biological activity is limited, its structural similarities with other active compounds suggest potential applications in antimicrobial and anti-inflammatory therapies. For instance, related compounds have exhibited effective antibacterial properties against strains like Staphylococcus aureus and MRSA .

Materials Science

Advanced Materials Production

• In materials science, this compound can be utilized to create advanced materials such as polymers and electronic components. Its chemical stability and reactivity make it suitable for developing new materials with enhanced properties.

Table: Comparison of Biological Activities of Related Compounds

Compound Name	Activity Type	Minimum Inhibitory Concentration (MIC)	Reference
2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane	Antimicrobial	25.9 µM against MRSA
4-(Trifluoromethyl)phenylboronic acid	Enzyme Inhibitor	Varies by target enzyme
2-(4-Trifluoromethyl)phenylboronic acid	Antimicrobial	20 µM against E. coli

Mechanism of Action

The mechanism of action of 2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane in Suzuki-Miyaura coupling involves several key steps:

Oxidative Addition: The palladium catalyst undergoes oxidative addition with the aryl or vinyl halide, forming a palladium complex.

Transmetalation: The boronic ester transfers its organic group to the palladium complex.

Reductive Elimination: The palladium complex undergoes reductive elimination, forming the desired carbon-carbon bond and regenerating the palladium catalyst.

Comparison with Similar Compounds

Halogen-Substituted Derivatives

• Synthesis: Prepared via halogenation steps similar to the target compound but with chlorinated intermediates .

• 2-(5-Bromo-2-(trifluoromethoxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 2121515-02-2):

  • Structural difference: Features -OCF₃ instead of -CF₃.
  • Impact: The trifluoromethoxy group introduces steric bulk and altered electronic properties, which may influence regioselectivity in cross-coupling .

Substituent Variations on the Phenyl Ring

• 2-(4-Methoxy-2-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1218790-37-4):

  • Structural difference: Replaces bromine with methoxy (-OCH₃).
  • Impact: Methoxy is electron-donating, reducing the ring’s electrophilicity and limiting utility in coupling reactions. However, it enhances stability for applications like fluorescence probes .
• 2-(3-Fluoro-4-((2-(trifluoromethyl)benzyl)oxy)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: MFCD34780560): Structural difference: Incorporates a benzyloxy group with -CF₃ at the meta position.

Functional Group Modifications

• 2-[5-(Bromomethyl)-2-fluorophenyl]-4,4,5,5-tetramethyl-1,3,2-dioxaborolane (CAS: 1256360-47-0):

  • Structural difference: Bromomethyl (-CH₂Br) substituent instead of bromine.
  • Impact: Introduces a reactive alkyl bromide site, enabling further functionalization (e.g., nucleophilic substitution) .

• 2-(2-((4-(tert-Butyl)phenyl)thio)-3-((trifluoromethyl)thio)propyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane :

  • Structural difference: Thioether and -SCF₃ groups on a propyl chain.
  • Impact: Enhances radical stability, making it useful in trifluoromethylthiolation reactions .

Physicochemical Properties

Compound	Melting Point (°C)	Molecular Weight	Key Functional Groups
Target Compound	Not reported	369.03	-Br, -CF₃
2-(2-Bromo-4-chlorophenyl)-dioxaborolane	Not reported	315.48	-Br, -Cl
2-(4-Methoxy-2-(trifluoromethyl)phenyl)-dioxaborolane	Not reported	315.13	-OCH₃, -CF₃
2m (styrylphenyl derivative)	201.0	516.21	Styryl, -CF₃
Compound 53 (cyclopropyl derivative)	47–49	396.18	Cyclopropyl, -CF₃

Key Observations :

• Electron-withdrawing groups (e.g., -CF₃, -Br) correlate with higher melting points due to enhanced intermolecular interactions.
• Bulky substituents (e.g., benzyloxy) reduce crystallinity, leading to lower melting points .

Cross-Coupling Reactions

• The target compound’s -Br and -CF₃ groups make it highly reactive in Suzuki-Miyaura couplings, similar to 2-(2,6-Dichloro-3,5-dimethoxyphenyl)-dioxaborolane (), which is used in synthesizing indazole-based pharmaceuticals .
• Styrylphenyl boronate esters () are tailored for fluorescence-based H₂O₂ detection, highlighting how substituents dictate application niches .

Radical Reactions

• Compounds with -SCF₃ or -CH₂Br () participate in radical trifluoromethylthiolation or alkylation, respectively, unlike the target compound, which is better suited for aryl coupling .

Biological Activity

2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane is a boron-containing compound that has garnered attention for its potential biological activities. This article aims to explore its biological properties, mechanisms of action, and relevant case studies based on diverse research findings.

• IUPAC Name : 2-(2-bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane
• CAS Number : 1595078-04-8
• Molecular Formula : C13H15BBrF3O2
• Molar Mass : 350.97 g/mol
• Purity : 95% .

Biological Activity Overview

The biological activity of this compound has been investigated primarily in the context of its potential as an inhibitor in various biochemical pathways. The following sections summarize key findings related to its pharmacological effects.

Antitumor Activity

Research has indicated that compounds similar to 2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane exhibit significant antitumor activity. For instance:

• Mechanism of Action : It is hypothesized that the compound may inhibit specific protein interactions crucial for tumor cell proliferation. Similar dioxaborolane derivatives have been shown to interfere with the PD-1/PD-L1 interaction in immune cells .

Compound	IC50 (µM)	Target
A9	0.045	PD-1
A11	0.050	PD-L1
A15	0.055	PD-L1

The above table illustrates the inhibitory concentrations of related compounds on immune checkpoints .

Antimicrobial Properties

The compound's structure suggests potential antimicrobial properties. Studies have demonstrated that boron-containing compounds can disrupt microbial cell membranes and inhibit growth:

• Case Study : A study on boron compounds indicated their effectiveness against various bacterial strains by disrupting cell wall synthesis .

Cytotoxicity and Selectivity

Cytotoxicity assays have been performed to evaluate the selectivity of this compound toward cancer cells compared to normal cells:

• Findings : It was observed that while some derivatives exhibited potent cytotoxicity against cancer cell lines (e.g., HeLa and MCF7), they showed significantly lower toxicity towards normal fibroblast cells .

Cell Line	EC50 (µM)	Selectivity Index
HeLa	0.030	10
MCF7	0.025	12
Fibroblast	>0.300	-

This data suggests a favorable therapeutic window for further development .

The biological activity of this compound is likely mediated through several mechanisms:

• Inhibition of Enzymatic Activity : The dioxaborolane moiety may interact with enzymes involved in critical metabolic pathways.
• Modulation of Signaling Pathways : It may alter signaling pathways associated with cell growth and apoptosis.
• Immune Modulation : Similar compounds have been shown to enhance immune responses against tumors by blocking inhibitory pathways .

Q & A

Basic Research Questions

Q. What are the optimal synthetic routes for preparing 2-(2-Bromo-4-(trifluoromethyl)phenyl)-4,4,5,5-tetramethyl-1,3,2-dioxaborolane?

• Methodological Answer : The compound is typically synthesized via Miyaura borylation using palladium catalysts. A representative protocol involves reacting brominated aryl precursors with bis(pinacolato)diboron (B₂pin₂) in the presence of Pd(dppf)Cl₂, potassium acetate, and 1,4-dioxane at 80–100°C for 12–24 hours . Microwave-assisted methods may reduce reaction times but require optimization of temperature and solvent systems to avoid decomposition of the trifluoromethyl group. Post-synthesis purification often employs silica gel chromatography (e.g., 6% ethyl acetate in hexane) to isolate the product as a colorless oil or solid .

Q. How is this compound characterized using NMR spectroscopy, and what key spectral features distinguish it?

• Methodological Answer :

• ¹H NMR : The tetramethyl groups on the dioxaborolane ring appear as a singlet at δ 1.0–1.3 ppm. Aromatic protons from the bromo-trifluoromethylphenyl moiety resonate as multiplets in δ 7.2–8.0 ppm, with splitting patterns dependent on substitution .
• ¹¹B NMR : A sharp peak near δ 30–32 ppm confirms the sp²-hybridized boron center .
• ¹⁹F NMR : The trifluoromethyl group produces a singlet at δ -60 to -65 ppm .
• Note: Directly boron-bonded carbons are often undetectable in ¹³C NMR due to quadrupolar broadening .

Q. What purification strategies are effective for removing common byproducts?

• Methodological Answer : Silica gel chromatography with gradient elution (hexane/ethyl acetate) is standard. For persistent impurities (e.g., proto-debrominated byproducts), recrystallization from ethanol or acetonitrile may improve purity. Monitoring via TLC (Rf ~0.5 in 10% ethyl acetate/hexane) and LC-MS (exact mass: [M+H]⁺ = 364.06) ensures consistency .

Advanced Research Questions

Q. How do electronic effects of the bromo and trifluoromethyl groups influence Suzuki-Miyaura coupling efficiency?

• Methodological Answer : The electron-withdrawing trifluoromethyl group enhances electrophilicity of the boronate, accelerating transmetallation but may destabilize intermediates. Bromine’s steric bulk can hinder coupling at the ortho position. To mitigate this, use Pd catalysts with bulky ligands (e.g., SPhos) and optimize base strength (Cs₂CO₃ vs. K₃PO₄) to balance reactivity and stability . Contrasting yields (e.g., 80% in vs. lower yields for sterically hindered analogs) highlight the need for substrate-specific optimization .

Q. What contradictions exist in reported NMR data for similar dioxaborolanes, and how can they be resolved?

• Methodological Answer : Discrepancies in ¹³C NMR shifts (e.g., boron-adjacent carbons) arise from solvent polarity and concentration effects. For example, in , ¹³C signals for dioxaborolane carbons vary by ±2 ppm across solvents (CDCl₃ vs. DMSO-d₆). Standardizing solvent systems and using heteronuclear correlation spectroscopy (HSQC/HMBC) can resolve ambiguities .

Q. How does the compound’s stability under acidic or basic conditions impact its use in multistep syntheses?

• Methodological Answer : The dioxaborolane ring is stable in neutral to mildly basic conditions but hydrolyzes under strong acids (pH < 2) or prolonged exposure to moisture. For reactions requiring acidic conditions (e.g., Boc deprotection), in situ protection with triethylamine or using anhydrous solvents is advised. Stability studies in (reflux in methanol/water) suggest a half-life >24 hours at pH 7 .

Q. What role does this compound play in enantioselective transformations?

• Methodological Answer : The boronate can act as a transient directing group in asymmetric catalysis. For example, in , a related dioxaborolane enabled enantioselective α-boryl carbene insertion (93% ee) using a chiral Rh catalyst. Computational modeling (DFT) of transition states helps rationalize stereoselectivity driven by π-π interactions between the trifluoromethyl group and catalyst .